Cas no 15831-10-4 (META-CRESOLCOMPOUNDWITHPARA-CRESOL)

• Product Name: META-CRESOLCOMPOUNDWITHPARA-CRESOL
• CAS No: 15831-10-4
• MF: C₂₁H₂₄O₃
• MW: 324.413466453552
• CID: 121202
• PubChem ID: 20849333
• Update Time: 2025-04-18

META-CRESOLCOMPOUNDWITHPARA-CRESOL Chemical and Physical Properties

Names and Identifiers

• META-CRESOLCOMPOUNDWITHPARA-CRESOL
• (E)-4,4-dimethyl-1-(4-nitrophenyl)pent-1-en-3-one
• m-Cresol, compd. with p-cresol (2:1)
• 15831-10-4
• DTXSID8029737

• Inchi： 1S/3C7H8O/c1-6-2-4-7(8)5-3-6;2*1-6-3-2-4-7(8)5-6/h3*2-5,8H,1H3
• InChI Key： NKDCSZBRRFCNHU-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C)=C1.OC1=CC=CC(C)=C1.OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 324.17254462g/mol
• Monoisotopic Mass: 324.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes